Cas no 28798-28-9 (S-Acetamidomethyl-L-cysteine Hydrochloride)

S-Acetamidomethyl-L-cysteine Hydrochloride structure
28798-28-9 structure
Product Name:S-Acetamidomethyl-L-cysteine Hydrochloride
CAS No:28798-28-9
MF:C6H13ClN2O3S
MW:228.697019338608
MDL:MFCD00077080
CID:265105
PubChem ID:24845008
Update Time:2025-04-19

S-Acetamidomethyl-L-cysteine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,S-[(acetylamino)methyl]-, monohydrochloride (9CI)
    • (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid,hydrochloride
    • H-Cys(Acm)-OH · HCl
    • H-Cys(Acm)-OH HCl
    • H-cys(acm)-oh.hcl
    • H-Cys(Acm)-OH•HCl
    • H-L-Cys(Acm)-OH*HCl
    • S-Acetamidomethyl-L-cysteine hydrochloride
    • H-Cys(Acm).HCl
    • S-acetamidomethyl cysteine hydrochloride
    • S-Acetamidomethyl-L-cystein-Hydrochlorid
    • S-acetaminomethyl-L-cysteine hydrochloride
    • SCHEMBL4223453
    • FD21295
    • (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid
    • 28798-28-9
    • AS-49024
    • H-Cys(Acm)-OHHCl
    • L-Cysteine, S-[(acetylamino)methyl]-, hydrochloride (1:1)
    • CS-W010398
    • MFCD00077080
    • S-Acetamidomethyl-L-cysteine hydrochloride, >=99.0% (AT)
    • (2R)-2-amino-3-[(acetamidomethyl)sulfanyl]propanoic acid hydrochloride
    • S-acetamidomethylcysteine hydrochloride
    • EN300-302431
    • HY-W009682
    • L-Cysteine, S-[(acetylamino)methyl]-, monohydrochloride
    • (R)-3-(acetamidomethylthio)-2-aminopropanoic acid hydrochloride
    • J-017267
    • L-Cysteine,s-[(acetylamino)methyl]-,monohydrochloride(9ci)
    • S-(Acetamidomethyl)-L-cysteine hydrochloride
    • AKOS015914168
    • (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid;hydrochloride
    • S-(Acetyl-aminomethyl)-L-cysteine hydrochloride (H-L-Cys(Acm)-OH.HCl)
    • H-Cys(Acm)-OH hydrochloride
    • SZWPOAKLKGUXDD-JEDNCBNOSA-N
    • DA-74045
    • acetamidomethylcysteine hydrochloride
    • S-Acetamidomethyl-L-cysteine Hydrochloride
    • MDL: MFCD00077080
    • Inchi: 1S/C6H12N2O3S.ClH/c1-4(9)8-3-12-2-5(7)6(10)11;/h5H,2-3,7H2,1H3,(H,8,9)(H,10,11);1H/t5-;/m0./s1
    • InChI Key: SZWPOAKLKGUXDD-JEDNCBNOSA-N
    • SMILES: Cl.S(CNC(C)=O)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 228.03400
  • Monoisotopic Mass: 192.056863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3150
  • Melting Point: ~165 °C (dec.)
  • Boiling Point: 456.5°Cat760mmHg
  • Flash Point: 229.9°C
  • PSA: 117.72000
  • LogP: 1.11830
  • Optical Activity: [α]20/D −28±2°, c = 1% in H2O

S-Acetamidomethyl-L-cysteine Hydrochloride Pricemore >>

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abcr
AB259232-1 g
S-(Acetyl-aminomethyl)-L-cysteine hydrochloride (H-L-Cys(Acm)-OH.HCl); .
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€90.00 2023-07-20
abcr
AB259232-5 g
S-(Acetyl-aminomethyl)-L-cysteine hydrochloride (H-L-Cys(Acm)-OH.HCl); .
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€300.00 2023-07-20
abcr
AB259232-25 g
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